Cas no 357437-74-2 (3,6-Dibromo-9-(p-tolyl)-9H-carbazole)

• Product Name: 3,6-Dibromo-9-(p-tolyl)-9H-carbazole
• CAS No: 357437-74-2
• MF: C₁₉H₁₃Br₂N
• MW: 415.121223211288
• MDL: MFCD12024282
• CID: 67831
• PubChem ID: 354333223
• Update Time: 2025-07-27

3,6-Dibromo-9-(p-tolyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-(p-tolyl)-9H-carbazole
• 3,6-dibromo-9-(4-methylphenyl)-9H-Carbazole
• 3,6-dibromo-9-(4-methylphenyl)carbazole
• 3,6-DIBROMO-9-P-TOLYL-9H-CARBAZOLE
• 3,6-dibromo-9-(p-methylphenyl)carbazole
• 3,6-dibromo-9-p-tolylcarbazole
• 3,6-Dibromo-N-(4-methylphenyl)carbazole
• ZLCMXHALWTYHOY-UHFFFAOYSA-N
• AX8246836
• D5001
• 437D742
• AS-65842
• AMY22873
• AKOS016012176
• SB66572
• FT-0742753
• A913620
• MFCD12024282
• SCHEMBL356742
• DTXSID20694788
• T70820
• 357437-74-2
• DB-069261

• MDL： MFCD12024282
• Inchi： 1S/C19H13Br2N/c1-12-2-6-15(7-3-12)22-18-8-4-13(20)10-16(18)17-11-14(21)5-9-19(17)22/h2-11H,1H3
• InChI Key： ZLCMXHALWTYHOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2C1C=CC(C)=CC=1)Br

Computed Properties

• Exact Mass: 412.94100
• Monoisotopic Mass: 412.94147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 4.9

Experimental Properties

• Density: 1.60
• Melting Point: 212.0 to 216.0 deg-C
• Boiling Point: 512.0±50.0 °C at 760 mmHg
• Flash Point: 263.5±30.1 °C
• PSA: 4.93000
• LogP: 6.61710
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3,6-Dibromo-9-(p-tolyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6-Dibromo-9-(p-tolyl)-9H-carbazole

Introduction to 3,6-Dibromo-9-(p-tolyl)-9H-carbazole (CAS No. 357437-74-2)

3,6-Dibromo-9-(p-tolyl)-9H-carbazole, with the CAS number 357437-74-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their unique electronic and optical properties. The presence of bromine atoms and a p-tolyl group in its structure imparts specific functionalities that make it a valuable material for various applications.

The molecular structure of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole consists of a carbazole core with two bromine atoms at the 3 and 6 positions and a p-tolyl group at the 9 position. The carbazole moiety is a tricyclic aromatic system with a nitrogen atom in one of the rings, which contributes to its strong electron-donating properties. The bromine substituents enhance the compound's electron-withdrawing capabilities, while the p-tolyl group provides additional steric and electronic effects.

In recent years, 3,6-Dibromo-9-(p-tolyl)-9H-carbazole has been extensively studied for its potential applications in organic electronics. Research has shown that this compound exhibits excellent charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The combination of its high thermal stability and good solubility in common organic solvents further enhances its suitability for these applications.

Beyond its use in electronic devices, 3,6-Dibromo-9-(p-tolyl)-9H-carbazole has also shown promise in pharmaceutical research. Studies have indicated that carbazoles, including this specific derivative, possess potential therapeutic properties such as anti-inflammatory and anti-cancer activities. The bromine substituents and p-tolyl group may play crucial roles in modulating these biological activities, making this compound an interesting target for drug discovery and development.

The synthesis of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of a carbazole precursor followed by substitution reactions to introduce the p-tolyl group. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, which is essential for both academic research and industrial applications.

In terms of characterization, various analytical techniques are employed to confirm the identity and purity of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole. These techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). NMR spectroscopy is particularly useful for elucidating the molecular structure by providing detailed information about the chemical environment of different atoms in the molecule.

The environmental impact of compounds like 3,6-Dibromo-9-(p-tolyl)-9H-carbazole is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and toxicity of such compounds to ensure their safe application in various industries. Efforts are also being made to develop greener synthetic methods that minimize environmental impact while maintaining high product quality.

In conclusion, 3,6-Dibromo-9-(p-tolyl)-9H-carbazole (CAS No. 357437-74-2) is a versatile compound with significant potential in both technological and pharmaceutical applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.